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Chemical Profile of Boc-Asp(Ofm)-OH

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Boc-Asp-Ofm

CAS No.: 129046-87-3

Cat. No.: S589991

The table below summarizes the core physicochemical and handling data for Boc-Asp(Ofm)-OH (CAS
117014-32-1).

Property Specification

CAS Number 117014-32-1 [1] [2] [3]

Molecular Formula Co3Hy5NOg [1] [2] [3]

Molecular Weight 411.5 g/mol [1] [2] [3]

Appearance White to off-white powder [3]

Purity >99% (HPLC) [3]

Optical Rotation [0]p20 = +26° + 2° (c=1 in MeOH) [3]

Storage Store desiccated at 0-8°C [2] [3]

Solubility Soluble in DMSO, DCM, chloroform, ethyl acetate, acetone [2]

Primary Application in Peptide Synthesis
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Boc-Asp(Ofm)-OH is designed for the orthogonal protection of the aspartic acid side chain during peptide
synthesis [1] [2]. The Ofm (9-fluorenylmethyl) group protects the beta-carboxylic acid side chain and is
stable under the acidic conditions used to remove the Boc group from the alpha-amino group during the
synthesis cycle. However, it can be removed with mild base (like piperidine) without affecting the Boc

group, allowing for selective side-chain deprotection and modification [1] [2].

This orthogonal protection strategy is critical for synthesizing complex peptides, as illustrated in the

following workflow for creating cyclic pseudopeptides:
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Schematic workflow for synthesizing cyclic pseudopeptides using Boc-Asp(Ofm)-OH [2].
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Experimental Context

This building block is instrumental in advanced research, enabling the creation of peptides with specific

structures and properties.

¢ Synthesis of Cyclic Pseudopeptides: A key application is the synthesis of linear and cyclic
pseudopeptide libraries containing a reduced amide bond surrogate ([CHz2NH]). The Ofm-
protected side chain of Boc-Asp(Ofm)-OH is used to anchor the growing peptide chain to the solid
support. After chain assembly, the Ofm group is cleaved with piperidine, allowing the free side-chain
carboxylic acid to be used for on-resin cyclization. This method avoids the need for harsh hydrofluoric
acid (HF) cleavage, which is common in traditional Boc chemistry [2].

¢ Enzyme Mechanism and Protein Interaction Studies: The compound is a crucial building block in
biochemistry research for constructing peptides that help study enzyme mechanisms and protein
interactions [3].

Usage and Handling Protocols

For reliable experimental results, proper handling and formulation are critical.

¢ Solubility and Stock Solutions: Boc-Asp(Ofm)-OH is readily soluble in organic solvents like DMSO,
dichloromethane (DCM), and chloroform [2]. For a 10 mM stock solution in DMSO, dissolve
approximately 4.1 mg of the compound per 1 mL of solvent. Gently warming the tube to 37°C and
brief sonication may help achieve complete dissolution [2].

¢ Stability and Storage: The compound is stable at ambient temperature for short periods during
shipping but should be stored desiccated at 0-8°C for long-term stability. The Ofm group is base-
labile, so exposure to basic conditions should be strictly controlled [2] [3].

Broader Research Significance

The use of Boc-Asp(Ofm)-OH extends beyond basic peptide assembly into cutting-edge therapeutic and

material science applications.

e Drug Development: Derivatives of protected aspartic acid are explored in pharmaceutical research
for developing new drugs, particularly those targeting neurological disorders, due to its structural
similarity to neurotransmitters [3].

¢ Bioconjugation and Material Science: The compound is used in bioconjugation techniques to
attach biomolecules to surfaces or other molecules, enhancing drug delivery systems. It's also
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investigated for creating novel materials like hydrogels for tissue engineering [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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